Cas no 1379351-11-7 (4-(2,3-dichlorophenyl)-1H-imidazole)

4-(2,3-Dichlorophenyl)-1H-imidazole is a heterocyclic organic compound featuring an imidazole core substituted with a 2,3-dichlorophenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a versatile intermediate in the synthesis of biologically active molecules. The dichlorophenyl moiety enhances lipophilicity and may influence binding affinity in target interactions. Its imidazole ring offers sites for further functionalization, enabling derivatization for tailored properties. The compound’s stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for research and development. Careful handling is advised due to potential sensitivity to moisture or reactive conditions.
4-(2,3-dichlorophenyl)-1H-imidazole structure
1379351-11-7 structure
Product Name:4-(2,3-dichlorophenyl)-1H-imidazole
CAS No:1379351-11-7
MF:C9H6Cl2N2
MW:213.063339710236
CID:6140719
PubChem ID:129964918
Update Time:2025-06-14

4-(2,3-dichlorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-(2,3-dichlorophenyl)-1H-imidazole
    • 1379351-11-7
    • EN300-1983507
    • Inchi: 1S/C9H6Cl2N2/c10-7-3-1-2-6(9(7)11)8-4-12-5-13-8/h1-5H,(H,12,13)
    • InChI Key: DXOZAPKNUMOBLR-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1C1=CN=CN1)Cl

Computed Properties

  • Exact Mass: 211.9908036g/mol
  • Monoisotopic Mass: 211.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 28.7Ų

4-(2,3-dichlorophenyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1983507-1g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
1g
$1299.0 2023-09-16
Enamine
EN300-1983507-5g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
5g
$3770.0 2023-09-16
Enamine
EN300-1983507-10g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
10g
$5590.0 2023-09-16
Enamine
EN300-1983507-0.05g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
0.05g
$1091.0 2023-09-16
Enamine
EN300-1983507-0.1g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
0.1g
$1144.0 2023-09-16
Enamine
EN300-1983507-0.25g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
0.25g
$1196.0 2023-09-16
Enamine
EN300-1983507-0.5g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
0.5g
$1247.0 2023-09-16
Enamine
EN300-1983507-1.0g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
1g
$1299.0 2023-05-31
Enamine
EN300-1983507-2.5g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
2.5g
$2548.0 2023-09-16
Enamine
EN300-1983507-5.0g
4-(2,3-dichlorophenyl)-1H-imidazole
1379351-11-7
5g
$3770.0 2023-05-31

Additional information on 4-(2,3-dichlorophenyl)-1H-imidazole

Comprehensive Overview of 4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7): Properties, Applications, and Research Insights

4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7) is a specialized organic compound belonging to the imidazole class, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a dichlorophenyl moiety and an imidazole ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(2,3-dichlorophenyl)-1H-imidazole synthesis," "CAS 1379351-11-7 applications," and "imidazole derivatives in drug discovery," reflecting its relevance in modern chemistry.

The compound's molecular formula, C9H6Cl2N2, highlights its potential for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such heterocyclic compounds. For instance, computational tools like molecular docking and QSAR modeling are increasingly used to predict the efficacy of 4-(2,3-dichlorophenyl)-1H-imidazole derivatives as kinase inhibitors or antimicrobial agents. This aligns with the growing demand for "sustainable synthetic methods" and "high-throughput screening of imidazole analogs" in peer-reviewed literature.

From an industrial perspective, CAS 1379351-11-7 is often explored for its role in crop protection chemicals and pharmaceutical intermediates. Its chlorinated aromatic component enhances binding affinity to biological targets, a feature leveraged in developing next-generation fungicides. Notably, searches for "imidazole-based agrochemicals" and "1379351-11-7 supplier" have surged, underscoring its commercial viability. However, stringent regulatory frameworks necessitate thorough toxicity profiling and environmental impact assessments before large-scale adoption.

In academic circles, the compound's crystallographic data and spectroscopic properties (e.g., NMR, IR) are well-documented, facilitating its identification and purity verification. Keywords like "X-ray diffraction of 4-(2,3-dichlorophenyl)-1H-imidazole" and "HPLC analysis of CAS 1379351-11-7" are common in analytical chemistry forums. Furthermore, its solubility in polar solvents like DMSO and methanol makes it suitable for in vitro assays, a topic frequently discussed in life sciences research.

Emerging applications of 4-(2,3-dichlorophenyl)-1H-imidazole include its potential in material science, particularly in designing organic semiconductors and metal-organic frameworks (MOFs). The compound's π-conjugated system and electron-rich nitrogen atoms contribute to charge transport properties, a hot topic in "optoelectronic materials" research. This multidisciplinary appeal is evident in search queries such as "imidazole MOFs" and "conductive polymers from dichlorophenyl derivatives."

To summarize, 4-(2,3-dichlorophenyl)-1H-imidazole (CAS No. 1379351-11-7) exemplifies the convergence of medicinal chemistry, agrochemical innovation, and advanced materials. Its adaptability to computational modeling and green synthesis positions it as a compound of enduring scientific and industrial value. As research evolves, so too will its applications—making it a staple in laboratories focused on cutting-edge chemical solutions.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd